5-(9-anthrylmethylene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione
Overview
Description
5-(9-anthrylmethylene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as AMP, is a synthetic compound that has gained attention in scientific research due to its unique chemical structure and potential applications.
Mechanism of Action
5-(9-anthrylmethylene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione is known to interact with DNA, causing changes in its structure and function. This interaction may lead to the inhibition of DNA replication and transcription, which could have potential applications in cancer treatment.
Biochemical and Physiological Effects:
Studies have shown that this compound has antioxidant properties, which could have potential applications in the treatment of various diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been shown to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(9-anthrylmethylene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its stability, which allows for long-term storage and use. However, one limitation is that this compound is a relatively new compound, and its properties and potential applications are still being explored.
Future Directions
There are many potential future directions for research on 5-(9-anthrylmethylene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of interest is in the development of new electronic devices using this compound as a material. Additionally, further research could be done on the potential applications of this compound in cancer treatment, as well as its antioxidant and anti-inflammatory properties. Further studies could also be done to explore the full range of biochemical and physiological effects of this compound.
In conclusion, this compound is a promising synthetic compound that has potential applications in various fields of scientific research. Its unique chemical structure and properties make it a valuable material for use in electronic devices, as well as a potential treatment for various diseases. Further research is needed to fully explore the potential applications of this compound and its effects on the body.
Scientific Research Applications
5-(9-anthrylmethylene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied for its potential applications in various fields of scientific research. One of the most notable applications is in the field of organic electronics, where this compound has been shown to have high charge mobility and excellent stability, making it a promising material for use in electronic devices.
properties
IUPAC Name |
(5E)-5-(anthracen-9-ylmethylidene)-1-methyl-1,3-diazinane-2,4,6-trione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O3/c1-22-19(24)17(18(23)21-20(22)25)11-16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-11H,1H3,(H,21,23,25)/b17-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHDMKTJUZFKLQH-GZTJUZNOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=CC2=C3C=CC=CC3=CC4=CC=CC=C42)C(=O)NC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=C3C=CC=CC3=CC4=CC=CC=C42)/C(=O)NC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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